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Introduction
The accurate assessment of glomerular filtration rate (GFR) is crucial in pediatric nephrology

for diagnosing and managing kidney disease, as well as for appropriate drug dosing. While

exogenous markers like inulin and iohexol are considered the gold standard for GFR

measurement, their use can be invasive and cumbersome, particularly in children.[1][2][3]

Endogenous serum creatinine is the most commonly used biomarker for estimating GFR;

however, its levels are influenced by non-renal factors such as muscle mass, age, diet, and

sex, which can limit its accuracy in the pediatric population.[4][5]

The stable isotope dilution method using Creatinine-d5 (deuterated creatinine) coupled with

liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a more accurate and

precise measurement of creatinine clearance, overcoming many of the limitations of traditional

methods. This approach involves the administration of a known amount of Creatinine-d5,

which is biochemically indistinguishable from endogenous creatinine but can be differentiated

by its mass. By measuring the ratio of labeled to unlabeled creatinine in plasma or urine, a

highly accurate GFR can be determined. This method is minimally invasive and provides a

robust tool for renal function assessment in pediatric clinical research and drug development.
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The following tables summarize typical data ranges and parameters relevant to pediatric renal

function studies. Note: The data presented here are illustrative and may vary based on the

specific patient population and analytical methods used. Currently, there is a lack of extensive

published data specifically from Creatinine-d5 GFR measurement studies in children;

therefore, these tables are based on established pediatric reference ranges for serum

creatinine and GFR.

Table 1: Illustrative Pediatric Serum Creatinine and GFR Reference Ranges

Age Group Serum Creatinine (mg/dL)
Estimated GFR (eGFR)
(mL/min/1.73 m²)

Newborn (Term) 0.3 - 1.0 20 - 40

1 - 12 months 0.2 - 0.5 60 - 100

1 - 5 years 0.3 - 0.6 80 - 120

6 - 12 years 0.4 - 0.8 90 - 130

13 - 18 years (Male) 0.6 - 1.2 90 - 140

13 - 18 years (Female) 0.5 - 1.0 90 - 140

Data compiled from various pediatric nephrology resources. eGFR is typically calculated using

equations such as the Bedside Schwartz formula.[2][3]

Table 2: Key Parameters for LC-MS/MS Analysis of Creatinine and Creatinine-d5
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Parameter Value

Chromatography

Column
HILIC (Hydrophilic Interaction Liquid

Chromatography) or Reversed-Phase C18

Mobile Phase
Acetonitrile/water with ammonium formate or

formic acid

Flow Rate 0.2 - 0.6 mL/min

Injection Volume 5 - 20 µL

Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

Monitored Transitions

- Endogenous Creatinine e.g., m/z 114 -> 86, 114 -> 44

- Creatinine-d5
e.g., m/z 119 -> 91, 119 -> 49 (depending on

the specific deuteration pattern)

Internal Standard
Creatinine-d3 (if not using Creatinine-d5 as the

tracer)

These parameters are illustrative and require optimization for specific instrumentation and

assay requirements.

Experimental Protocols
Protocol for GFR Measurement using Creatinine-d5
Bolus Injection
This protocol describes a plasma clearance method following a single intravenous bolus of

Creatinine-d5.

1.1. Patient Preparation:

Patients should be in a normally hydrated state.
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Fasting is not strictly required, but a heavy meal, particularly one rich in protein, should be

avoided immediately before and during the study.

Obtain and record the patient's height and weight.

Establish intravenous access for both Creatinine-d5 administration and blood sampling. A

separate line for blood draws is recommended to avoid contamination.

1.2. Creatinine-d5 Administration:

Prepare a sterile solution of Creatinine-d5 in saline. The exact dosage should be

determined based on the child's weight and the analytical sensitivity of the mass

spectrometer, but a typical starting point is in the range of 1-5 mg/kg.

Administer the Creatinine-d5 solution as an intravenous bolus over 1-2 minutes.

Record the exact time of injection.

1.3. Blood Sampling:

Collect blood samples at predetermined time points post-injection. A typical schedule for a

two-compartment model analysis would include samples at:

Baseline (pre-injection)

5, 10, 20, 30, 60, 90, 120, 180, and 240 minutes post-injection.

Collect blood in tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

Immediately centrifuge the blood samples to separate the plasma.

Store the plasma samples at -80°C until analysis.

1.4. GFR Calculation:

The plasma concentration-time data for Creatinine-d5 is fitted to a two-compartment

pharmacokinetic model to determine the clearance.
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GFR (mL/min) = Dose of Creatinine-d5 / Area Under the Curve (AUC) of the plasma

concentration-time profile.

The calculated GFR is then normalized to a body surface area of 1.73 m².

Protocol for LC-MS/MS Analysis of Creatinine and
Creatinine-d5 in Plasma
2.1. Materials and Reagents:

Creatinine and Creatinine-d5 standards

Creatinine-d3 (as an internal standard)

LC-MS grade acetonitrile, methanol, and water

Formic acid or ammonium formate

96-well plates or microcentrifuge tubes

2.2. Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of pediatric plasma in a microcentrifuge tube, add 150 µL of a protein

precipitation solution (e.g., acetonitrile or methanol containing the internal standard,

Creatinine-d3).

Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean 96-well plate or autosampler vial for LC-MS/MS

analysis.

2.3. LC-MS/MS Analysis:

Set up the LC-MS/MS system with the parameters outlined in Table 2 (optimization may be

required).
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Inject the prepared samples onto the LC column.

Acquire data for the specific mass transitions of endogenous creatinine, Creatinine-d5, and

the internal standard (Creatinine-d3).

Generate a standard curve using known concentrations of Creatinine and Creatinine-d5 to

quantify their concentrations in the patient samples.
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Caption: Creatinine Metabolism and Excretion Pathway.[1][6][7]

Experimental Workflow for Creatinine-d5 GFR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

